(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride

• IUPAC Name: (5-cyclopropyl-1,2,4-oxadiazol-3-yl)methanesulfonyl fluoride
• InChI: InChI=1S/C6H7FN2O3S/c7-13(10,11)3-5-8-6(12-9-5)4-1-2-4/h4H,1-3H2
• InChI Key: UQJOPGSVYNBNJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NC(=NO2)CS(=O)(=O)F
• Molecular Formula: C6H7FN2O3S
• Molecular Weight: 206.20 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of oxadiazoles often involves annulation reactions, followed by desulfurization/intramolecular rearrangement. The yield can be quite high, with some reactions achieving a maximum of 94% yield.

Molecular Structure Analysis

The molecular structure of oxadiazoles consists of a five-membered ring with two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to the electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxadiazoles can also vary greatly depending on their specific structure. For example, some oxadiazoles have been found to have favorable oxygen balance and positive heat of formations.

Mechanism of Action

The mechanism of action of oxadiazoles can vary greatly depending on their specific structure and the target they interact with. For example, some oxadiazoles have been found to have anti-infective properties, acting against various bacteria, viruses, and other pathogens.

Safety and Hazards

The safety and hazards associated with oxadiazoles can vary greatly depending on their specific structure. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific compounds for detailed safety information.

Future Directions

Oxadiazoles have shown potential in a wide range of applications, from pharmaceuticals to high energy molecules. Future research will likely continue to explore these applications and develop new synthetic strategies for creating oxadiazole derivatives.